Cas no 740056-61-5 (3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride)

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride is a heterocyclic compound featuring a reactive chloromethyl group and a triazole core, making it a versatile intermediate in organic synthesis. Its structural properties facilitate further functionalization, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The hydrochloride salt enhances stability and solubility, ensuring consistent performance in synthetic applications. This compound is particularly valuable in nucleophilic substitution reactions and as a building block for triazole-based derivatives. High purity and well-defined reactivity make it a reliable choice for research and industrial processes requiring precise molecular modifications. Proper handling is advised due to its reactive nature.

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride structure

740056-61-5 structure

Product Name:3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride

CAS No:740056-61-5

MF:C₄H₆ClN₃

MW:131.563539028168

CID:1028074

PubChem ID:10464376

Update Time:2025-05-28

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole
- 3-(chloromethyl)-4-methyl-1,2,4-triazole
- IRRRLIVSANOZCH-UHFFFAOYSA-N
- AKOS006237212
- 740056-61-5
- AB69765
- DTXSID80440248
- 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole, AldrichCPR
- CS-0530786
- SCHEMBL929895
- 3-chloromethyl-4-methyl-4h-[1,2,4]triazole
- 3-(Cholormethyl)-4-methyl-4H-1,2,4-triazole
- DB-357053
- 3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride
- MDL： MFCD13190103
- Inchi： 1S/C4H6ClN3/c1-8-3-6-7-4(8)2-5/h3H,2H2,1H3
- InChI Key： IRRRLIVSANOZCH-UHFFFAOYSA-N
- SMILES： ClCC1=NN=CN1C

Computed Properties

Exact Mass: 131.0250249g/mol
Monoisotopic Mass: 131.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 77.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 30.7Å²

3-(Chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride Pricemore >>

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